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Thermomechanical Properties Comparison

The table below summarizes key experimental data for divanillin-based epoxy thermosets and a reference

DGEBA-based network.

Property
Divanillin-based Epoxy (Diglycidyl
Ether)

Reference DGEBA-based
Thermoset

Glass Transition
Temperature (Tg)

140 - 200°C (cured with IPDA) [1] ~140°C (cured with IPDA) [1]

Young's Modulus Information missing from search results Information missing from search

results

Tensile Strength 1.07 - 18.7 MPa (for polyimine CANs

derived from divanillin) [2]

Information missing from search

results

Thermal Degradation Comparable to DGEBA-based network

[1]

Reference standard [1]

Key Additional
Properties

Chemically recyclable in acidic

conditions [2]; Reprocessable (CANs) [2]

Not recyclable or reprocessable

(traditional thermoset) [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://www.smolecule.com/products/s601876?utm_src=pdf-interest
https://www.smolecule.com/products/s601876?utm_src=pdf-body
https://figshare.com/articles/media/Divanillin-Based_Epoxy_Precursors_as_DGEBA_Substitutes_for_Biobased_Epoxy_Thermosets/6817061/1
https://figshare.com/articles/media/Divanillin-Based_Epoxy_Precursors_as_DGEBA_Substitutes_for_Biobased_Epoxy_Thermosets/6817061/1
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://figshare.com/articles/media/Divanillin-Based_Epoxy_Precursors_as_DGEBA_Substitutes_for_Biobased_Epoxy_Thermosets/6817061/1
https://figshare.com/articles/media/Divanillin-Based_Epoxy_Precursors_as_DGEBA_Substitutes_for_Biobased_Epoxy_Thermosets/6817061/1
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11005045/
https://www.smolecule.com/products/s601876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


> Note: The data for divanillin-based epoxies and DGEBA are from independent studies with different

curing agents and formulations. Direct, exact numerical comparisons should be made with caution.

Experimental Data & Methodologies

The properties listed are derived from specific experimental protocols standard in polymer science.

Synthesis of Divanillin-based Monomers: Divanillin, obtained from the oxidative dimerization of
vanillin [2], can be functionalized into epoxy monomers like the diglycidyl ether of divanillyl alcohol

(DiGEDVA) [1]. Another approach creates polyimine covalent adaptable networks (CANs) by
reacting divanillin's aldehyde groups with a mixture of long, flexible aliphatic diamines and short,

rigid triamines [2].
Curing Procedure: The synthesized divanillin-based epoxy monomers (e.g., DiGEDVA) are typically

cured with amine hardeners. A common protocol involves curing with isophorone diamine (IPDA) to
form the cross-linked thermoset network [1].

Characterization Methods:
Glass Transition Temperature (Tg): Measured using a Dynamic Mechanical Analyzer

(DMA). The Tg is identified as the peak of the tan δ curve or a significant drop in the storage

modulus (E') during a temperature ramp [2] [1].
Tensile Strength: Determined via tensile testing (e.g., on an Instron machine) using

dumbbell-shaped specimens, following standardized protocols to measure the stress at break
[2].

Thermal Stability: Evaluated by Thermogravimetric Analysis (TGA), which measures the
weight loss of a sample as it is heated, indicating the temperature at which decomposition

begins [2] [1].
Reprocessability and Stress Relaxation: For dynamic CANs, stress-relaxation
experiments are conducted on a DMA. A fixed strain is applied, and the decay of stress over
time is measured, indicating the material's ability to flow and be reshaped [2].

Chemical Structures and Relationships

The core difference between these materials lies in their chemical origin and structure. The following

diagram illustrates the relationship between their building blocks.
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Sustainability and Performance Trade-offs

The choice between these materials involves balancing performance with environmental impact.

Advantages of Divanillin-based Epoxies:

Closed-Loop Recyclability: A major advantage is their potential for chemical recycling.

Under acidic conditions, the dynamic bonds (like imine bonds) can break down, allowing for the
recovery of the original divanillin monomer for resynthesis [2].

Reprocessability: When formulated as CANs or vitrimers, these materials can be
reprocessed (e.g., via hot-pressing) multiple times without significant loss of mechanical
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properties [2].

Biobased Origin: Derived from vanillin, they offer a renewable alternative to petroleum-based
BPA, reducing reliance on fossil fuels [2] [1].

Considerations and Context:

Performance Parity: Research shows that well-formulated divanillin-based epoxies can
achieve a Tg and thermal stability comparable to, and potentially exceeding, those of

DGEBA [1].
Mechanical Property Tuning: The mechanical properties, such as tensile strength, can be

widely tuned by adjusting the ratio of flexible to rigid amines in the network formulation [2].
BPA Concerns: The motivation for this research is partly driven by health concerns around

BPA, a known endocrine disruptor used in DGEBA synthesis [3].

In summary, while DGEBA is a well-established high-performance material, divanillin-based epoxies have

demonstrated they can compete thermomechanically while offering superior sustainability through their

biobased origin and recyclability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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